Cas no 318258-27-4 ((4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea)

• Product Name: (4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea
• CAS No: 318258-27-4
• MF: C₁₀H₁₁F₃N₄S
• MW: 276.281350374222
• MDL: MFCD04116488
• CID: 3140166
• PubChem ID: 2760781
• Update Time: 2025-05-20

(4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• (4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea
• 4-trifluoromethyl-5,6,7,8-tetrahydro-(2-thioureido)quinazoline
• 1-(4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea
• MFCD04116488
• 5,6,7,8-tetrahydro-2-thioureido-4-(trifluoromethyl)quinazoline
• 318258-27-4
• [4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]thiourea
• AKOS025213024

• MDL： MFCD04116488
• Inchi： 1S/C10H11F3N4S/c11-10(12,13)7-5-3-1-2-4-6(5)15-9(16-7)17-8(14)18/h1-4H2,(H3,14,15,16,17,18)
• InChI Key： UHCBCGORKNVKAQ-UHFFFAOYSA-N
• SMILES： S=C(N)NC1=NC(C(F)(F)F)=C2C(CCCC2)=N1

Computed Properties

• Exact Mass: 276.06565203Da
• Monoisotopic Mass: 276.06565203Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

(4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea

Introduction to (4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea (CAS No. 318258-27-4)

(4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 318258-27-4, belongs to the class of heterocyclic derivatives and has demonstrated promising potential in various biological and chemical applications. Its unique structural features, particularly the presence of a trifluoromethyl group and a thiourea moiety, contribute to its distinctive chemical properties and reactivity, making it a valuable candidate for further exploration in drug discovery and synthesis.

The compound's structure consists of a tetrahydroquinazoline core, which is a fused bicyclic system incorporating a pyridazine ring. The substitution of a trifluoromethyl group at the 4-position of the quinazoline ring enhances its electronic properties and influences its interactions with biological targets. The thiourea component at the 2-position introduces a polar functional group that can participate in hydrogen bonding and other non-covalent interactions, further modulating the compound's biological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of tetrahydroquinazoline derivatives due to their reported activities against various diseases. Studies have indicated that compounds within this class exhibit potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The introduction of fluorine atoms into the molecular structure often enhances metabolic stability and binding affinity, which are critical factors in drug design.

(4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea has been investigated for its potential role in inhibiting specific enzymes involved in cancer progression. Preliminary research suggests that this compound may interfere with key signaling pathways by binding to target proteins. The trifluoromethyl group's electron-withdrawing nature can strengthen the compound's interaction with hydrophobic pockets of enzymes, potentially leading to higher efficacy. Additionally, the thiourea moiety can serve as a hinge binder, facilitating optimal positioning within the active site of target enzymes.

The synthesis of (4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted precursors followed by functional group transformations. The use of advanced catalytic systems and protective groups can enhance reaction efficiency and minimize side products. Recent advancements in green chemistry have also influenced synthetic methodologies, promoting sustainable practices that reduce waste and energy consumption.

The pharmacokinetic profile of this compound is an essential consideration in its development as a therapeutic agent. Studies have begun to evaluate its solubility, stability, and distribution within biological systems. The presence of both polar and non-polar regions in its structure suggests that it may exhibit reasonable bioavailability if properly formulated. Further investigation into its metabolic pathways will provide insights into potential degradation products and their implications for safety and efficacy.

In clinical settings, (4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea may be used as an intermediate in the development of novel drugs targeting specific diseases. Its structural versatility allows for modifications that can fine-tune its biological activity. Collaborative efforts between academic researchers and pharmaceutical companies are crucial for translating laboratory findings into viable therapeutic options. Preclinical studies are underway to assess its potential benefits and risks before moving into human trials.

The role of computational chemistry in understanding the behavior of (4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea cannot be overstated. Molecular modeling techniques provide valuable insights into how the compound interacts with biological targets at the atomic level. These simulations can help predict binding affinities, identify key interaction sites, and guide structural optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The environmental impact of synthesizing and handling this compound is also a growing concern. Efforts to develop eco-friendly synthetic routes and improve waste management practices are essential for ensuring sustainable pharmaceutical production. Regulatory agencies increasingly require comprehensive environmental assessments as part of drug approval processes. Companies investing in green chemistry initiatives may gain a competitive edge while contributing to global sustainability goals.

Future research directions for (4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-yl)thiourea include exploring its potential in combination therapies and investigating mechanisms of resistance. Combination treatments involving multiple drugs have shown increased efficacy in treating complex diseases by targeting different pathways simultaneously. Understanding how this compound interacts with other therapeutic agents can open new avenues for therapeutic intervention.

In conclusion，(4-Trifluoromethyl-5，6，7，8-tetrahydroquinazolin -2 -y l）thiourea (CAS No .318258 -27 -4) represents a promising candidate for further development in pharmaceutical applications . Its unique structural features ，combined with emerging research findings ，make it an attractive subject for future studies . As our understanding of disease mechanisms advances ，compounds like this one will play an increasingly important role in developing innovative treatments . Continued collaboration across disciplines will be essential for realizing their full potential .